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Compound of Interest

Compound Name: Triisopropylsilyl chloride

Cat. No.: B041024

An In-depth Whitepaper on the Core Properties, Synthesis, and Application of
Triisopropylsilyl Chloride (TIPSCI) for Researchers, Scientists, and Drug Development
Professionals.

Triisopropylsilyl chloride, commonly abbreviated as TIPSCI, is an organosilicon compound
with significant utility in organic synthesis, particularly as a robust protecting group for hydroxyl
and other reactive functional groups. Its considerable steric bulk, conferred by the three
isopropyl substituents, provides exceptional stability and selectivity, making it an indispensable
tool in the multi-step synthesis of complex molecules, including active pharmaceutical
ingredients (APIs).[1] This technical guide details the fundamental properties, synthesis, and
core applications of TIPSCI, with a focus on practical experimental protocols for the modern
research environment.

Core Data and Molecular Structure

Triisopropylsilyl chloride is a colorless liquid characterized by a central silicon atom bonded
to a chlorine atom and three sterically demanding isopropyl groups.[2] This structure is key to
its function, providing a unique balance of reactivity for introduction and stability towards a wide
range of reaction conditions.

Molecular Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]
o 2. Page loading... [wap.guidechem.com]

» To cite this document: BenchChem. [Triisopropylsilyl Chloride: A Technical Guide for
Advanced Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041024#triisopropylsilyl-chloride-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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